Cas no 85017-60-3 (4-Iodopentylbenzene)

• Product Name: 4-Iodopentylbenzene
• CAS No: 85017-60-3
• MF: C₁₁H₁₅I
• MW: 274.141275644302
• CID: 90900
• PubChem ID: 145057
• Update Time: 2025-04-18

4-Iodopentylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-Iodopentylbenzene
• 1-Iodo-4-n-pentylbenzene
• 1-iodo-4-pentylbenzene
• p-Iodopentylbenzene
• FT-0676440
• NS00038738
• 1-IODO-4-PENTYL-BENZENE
• DTXSID70234077
• 85017-60-3
• AKOS015853649
• A841053
• CS-0330910
• 1-Iodo-4-pentylbenzene #
• MFCD00079767
• 4-pentyliodobenzene
• SCHEMBL4663409

• MDL： MFCD00079767
• Inchi： 1S/C11H15I/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9H,2-5H2,1H3
• InChI Key： MTRMOYSZRPLAOL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 274.02200
• Monoisotopic Mass: 274.021843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1,38 g/cm3
• Boiling Point: 88 °C
• Flash Point: 88°C/1mm
• Refractive Index: 1.559
• PSA: 0.00000
• LogP: 4.02390
• Sensitiveness: Light Sensitive
• Solubility: Not available

4-Iodopentylbenzene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes